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Compound of Interest

Compound Name: Heptatriacontane

Cat. No.: B1583076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Heptatriacontane (CAS 7194-84-5), a

long-chain aliphatic hydrocarbon. This document consolidates key chemical and physical data,

outlines detailed experimental protocols for its synthesis and analysis, and explores its

potential, though currently under-investigated, biological activities and applications in drug

development.

Core Chemical and Physical Properties
Heptatriacontane is a saturated hydrocarbon with the chemical formula C₃₇H₇₆. Its long, linear

structure imparts specific physical properties, making it a waxy solid at room temperature with

very low solubility in polar solvents.[1]
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Property Value Reference(s)

CAS Number 7194-84-5 [2]

Molecular Formula C₃₇H₇₆ [2]

Molecular Weight 521.0 g/mol [2]

Appearance
White to almost white powder

or crystal
[3]

Melting Point 77-79 °C [4]

Boiling Point 502.6 °C (estimate) [4]

Solubility Insoluble in water [1][4]

IUPAC Name Heptatriacontane [2]
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Synthesis and Purification
High-purity linear alkanes like Heptatriacontane can be synthesized through classic organic

reactions. The Wurtz reaction is a notable method for this purpose.

Experimental Protocol: Synthesis via Wurtz Reaction
The Wurtz reaction couples two alkyl halides in the presence of sodium metal to form a new

carbon-carbon bond, yielding a longer alkane.[3][5] To synthesize Heptatriacontane, a long-

chain alkyl halide would be required. The following is a generalized protocol.
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Materials:

Long-chain alkyl halide (e.g., 1-iodooctadecane)

Sodium metal, finely dispersed

Anhydrous diethyl ether or tetrahydrofuran (THF)

Apparatus for reaction under inert atmosphere (e.g., Schlenk line)

Procedure:

Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet.

Under a positive pressure of nitrogen, add finely dispersed sodium metal to the flask

containing anhydrous ether or THF.

Dissolve the long-chain alkyl halide in anhydrous ether or THF and add it to the dropping

funnel.

Add the alkyl halide solution dropwise to the stirred suspension of sodium metal at a rate that

maintains a gentle reflux.

After the addition is complete, continue to reflux the mixture for several hours to ensure the

reaction goes to completion.

Cool the reaction mixture to room temperature and cautiously quench the excess sodium by

the slow addition of ethanol, followed by water.

Separate the organic layer, wash it with water and brine, and dry it over anhydrous sodium

sulfate.

Remove the solvent under reduced pressure to yield the crude Heptatriacontane.
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2 R-X (Alkyl Halide)

R-R (Heptatriacontane)Coupling

2 NaX (Sodium Halide)
2 Na (Sodium Metal)
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MTT Assay Workflow

Seed Cells

Treat with Heptatriacontane

Incubate

Add MTT

Incubate

Solubilize Formazan

Read Absorbance

Analyze Data (IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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